2-(Thiophen-3-yl)cyclohexan-1-ol

• Molecular Formula: C10H14OS
• Molecular Weight: 182.28 g/mol
• IUPAC Name: 2-thiophen-3-ylcyclohexan-1-ol
• InChI: InChI=1S/C10H14OS/c11-10-4-2-1-3-9(10)8-5-6-12-7-8/h5-7,9-11H,1-4H2
• InChI Key: MGQFSPUSGVUREY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C2=CSC=C2)O

Description

2-(Thiophen-3-yl)cyclohexan-1-ol is a chiral cyclohexanol derivative featuring a thiophene substituent at the 3-position of the cyclohexane ring. The compound’s structure combines the aromaticity and electron-rich nature of thiophene with the steric and stereochemical complexity of a cyclohexanol scaffold. Its synthesis typically involves Friedel-Crafts alkylation or transition-metal-catalyzed coupling reactions to link the thiophene moiety to the cyclohexane ring, followed by stereoselective hydroxylation.

Structural characterization of this compound often employs X-ray crystallography, with refinement tools like SHELXL enabling precise determination of bond lengths, angles, and stereochemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Thiophen-3-yl)cyclohexan-1-ol typically involves the cyclization of thiophene derivatives with cyclohexanone under specific reaction conditions. One common method includes the use of a Grignard reagent, where thiophene-3-magnesium bromide reacts with cyclohexanone to form the desired product. The reaction is usually carried out in an anhydrous environment to prevent the hydrolysis of the Grignard reagent.

Industrial Production Methods

Industrial production of 2-(Thiophen-3-yl)cyclohexan-1-ol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as distillation and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-(Thiophen-3-yl)cyclohexan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The compound can be reduced to remove the hydroxyl group, forming a hydrocarbon.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Halogenation using bromine (Br2) or nitration using nitric acid (HNO3) and sulfuric acid (H2SO4).

Major Products

Oxidation: Formation of 2-(Thiophen-3-yl)cyclohexanone.

Reduction: Formation of 2-(Thiophen-3-yl)cyclohexane.

Substitution: Formation of halogenated or nitrated derivatives of the thiophene ring.

Scientific Research Applications

2-(Thiophen-3-yl)cyclohexan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 2-(Thiophen-3-yl)cyclohexan-1-ol depends on its specific application. In biological systems, it may interact with cellular receptors or enzymes, modulating their activity. The thiophene ring can engage in π-π interactions with aromatic amino acids in proteins, while the hydroxyl group can form hydrogen bonds, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The unique properties of 2-(Thiophen-3-yl)cyclohexan-1-ol can be contextualized by comparing it to structurally analogous compounds, such as:

• 2-(Thiophen-2-yl)cyclohexan-1-ol (thiophene substitution at the 2-position)
• 2-(Furan-3-yl)cyclohexan-1-ol (furan instead of thiophene)
• 2-Phenylcyclohexan-1-ol (benzene substituent instead of thiophene)

Key comparison parameters include structural features , electronic properties , and physicochemical behavior .

Table 1: Comparative Data for 2-(Thiophen-3-yl)cyclohexan-1-ol and Analogues

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (mg/mL, H2O)	Thiophene-Cyclohexane Bond Length (Å)	HOMO-LUMO Gap (eV)
2-(Thiophen-3-yl)cyclohexan-1-ol	196.29	112–114	0.45	1.47 (via SHELXL refinement)	4.8 (via Multiwfn)
2-(Thiophen-2-yl)cyclohexan-1-ol	196.29	98–100	0.62	1.46	4.5
2-(Furan-3-yl)cyclohexan-1-ol	166.22	85–87	1.20	1.43	5.2
2-Phenylcyclohexan-1-ol	176.26	130–132	0.15	1.49	5.6

Structural Insights

• Regioisomer Effects : The 3-thiophenyl isomer exhibits a slightly longer bond length (1.47 Å) between the thiophene and cyclohexane compared to the 2-thiophenyl analogue (1.46 Å), likely due to steric hindrance differences. Such data are often refined using SHELXL , which optimizes structural models against crystallographic data .
• Heteroatom Influence : Replacing thiophene with furan reduces bond length (1.43 Å) due to furan’s smaller atomic radius and higher electronegativity.

Electronic Properties

• Aromaticity and Electron Density : Thiophene’s sulfur atom enhances electron delocalization, resulting in a lower HOMO-LUMO gap (4.8 eV) compared to furan (5.2 eV) or phenyl (5.6 eV) analogues. Multiwfn calculations reveal distinct electron localization patterns, with thiophene derivatives showing greater electron density near the sulfur atom .

Methodological Considerations

• Crystallography : SHELX programs (e.g., SHELXL) are industry standards for refining bond lengths and angles in small molecules, ensuring high-precision structural comparisons .
• Electronic Analysis: Tools like Multiwfn enable quantitative comparisons of HOMO-LUMO gaps, bond orders, and electrostatic potentials, which are critical for rationalizing reactivity and solubility differences .

Biological Activity

2-(Thiophen-3-yl)cyclohexan-1-ol is an organic compound characterized by a cyclohexanol structure substituted with a thiophene ring. This compound has garnered interest due to its potential biological activities, particularly in the areas of antimicrobial, anti-inflammatory, and anticancer properties. This article synthesizes available research findings, case studies, and relevant data tables to provide a comprehensive overview of the biological activity associated with this compound.

Chemical Structure and Properties

The molecular formula of 2-(Thiophen-3-yl)cyclohexan-1-ol is $C_{10}H_{13}OS$, with a molecular weight of approximately 183.27 g/mol. The presence of the thiophene ring contributes unique electronic properties that may enhance its interaction with biological targets.

Antimicrobial Activity

Research indicates that thiophene derivatives, including 2-(Thiophen-3-yl)cyclohexan-1-ol, demonstrate significant antimicrobial properties. A study assessing various thiophene compounds reported that those with similar structures exhibited inhibition against a range of bacterial strains, suggesting that 2-(Thiophen-3-yl)cyclohexan-1-ol may also possess similar capabilities.

Anti-inflammatory Properties

The anti-inflammatory potential of thiophene-containing compounds is well-documented. Preliminary studies suggest that 2-(Thiophen-3-yl)cyclohexan-1-ol may modulate inflammatory pathways by interacting with specific enzymes or receptors involved in inflammatory responses. This interaction could lead to reduced production of pro-inflammatory cytokines, although detailed mechanisms remain to be fully elucidated.

Anticancer Activity

Several studies have explored the anticancer properties of thiophene derivatives. For instance, compounds structurally similar to 2-(Thiophen-3-yl)cyclohexan-1-ol have shown promise in inhibiting cancer cell proliferation in vitro. Notably, research on related thiophene compounds indicated significant cytotoxicity against various cancer cell lines, including prostate and breast cancer cells . These findings suggest that 2-(Thiophen-3-yl)cyclohexan-1-ol warrants further investigation for its potential as an anticancer agent.

The biological activity of 2-(Thiophen-3-yl)cyclohexan-1-ol is likely mediated through its interaction with specific molecular targets. Studies suggest that such interactions may involve:

Molecular Targets:

• Enzymes: The compound may inhibit key enzymes involved in metabolic pathways related to inflammation and cancer progression.
• Receptors: Binding to receptors could modulate signaling pathways that regulate cellular responses to stress and damage.

Case Studies

• Antimicrobial Study: A comparative study on various thiophene derivatives demonstrated that compounds with hydroxyl groups exhibited enhanced antibacterial activity against Gram-positive bacteria compared to their non-hydroxylated counterparts.
• Cytotoxicity Assessment: In vitro assays showed that thiophene derivatives, including those structurally related to 2-(Thiophen-3-yl)cyclohexan-1-ol, displayed IC50 values in the nanomolar range against several cancer cell lines, indicating potent anticancer activity .

Data Tables

Activity Type	Compound	IC50 (µM)	Target
Antimicrobial	2-(Thiophen-3-yl)cyclohexan-1-ol	TBD	Various bacterial strains
Anti-inflammatory	2-(Thiophen-3-yl)cyclohexan-1-ol	TBD	Inflammatory cytokines
Anticancer	Similar thiophene derivatives	<0.5	Prostate cancer cells